molecular formula C11H7FN2O2 B575048 4-(4-Fluorophenyl)-3-nitropyridine CAS No. 170682-38-9

4-(4-Fluorophenyl)-3-nitropyridine

Cat. No.: B575048
CAS No.: 170682-38-9
M. Wt: 218.187
InChI Key: JIYKGFBSWLSPFQ-UHFFFAOYSA-N
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Description

4-(4-Fluorophenyl)-3-nitropyridine, also known as this compound, is a useful research compound. Its molecular formula is C11H7FN2O2 and its molecular weight is 218.187. The purity is usually 95%.
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Properties

CAS No.

170682-38-9

Molecular Formula

C11H7FN2O2

Molecular Weight

218.187

IUPAC Name

4-(4-fluorophenyl)-3-nitropyridine

InChI

InChI=1S/C11H7FN2O2/c12-9-3-1-8(2-4-9)10-5-6-13-7-11(10)14(15)16/h1-7H

InChI Key

JIYKGFBSWLSPFQ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C2=C(C=NC=C2)[N+](=O)[O-])F

Synonyms

3-NITRO-4-(4/'-FLUOROPHENYL) PYRIDINE

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-3-nitropyridine (3 g, 18.9 mmol) prepared in Step 1 of Preparation 1, 4-fluorophenylboronic acid (2.9 g, 20.79 mmol), tetrakis(triphenylphosphine)palladium(0) (2.1 g, 1.89 mmol), and potassium carbonate (7.8 g, 56.7 mmol) were suspended in 120 ml of 1,4-dioxane. The resulting suspension was refluxed under stirring for 24 hours, filtered with Celite, and then concentrated under reduced pressure. The resulting residue was purified with silica gel column chromatography to give 1.76 g of the titled compound as a pale yellow solid.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
7.8 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
catalyst
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step Two

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